Cas no 7205-64-3 (Benzene, 1-[(1,1-dimethylethyl)thio]-4-methoxy-)

• Product Name: Benzene, 1-[(1,1-dimethylethyl)thio]-4-methoxy-
• CAS No: 7205-64-3
• MF: C₁₁H₁₆OS
• MW: 196.309142112732
• MDL: MFCD22056034
• CID: 1752124
• PubChem ID: 641450
• Update Time: 2025-04-21

Benzene, 1-[(1,1-dimethylethyl)thio]-4-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-[(1,1-dimethylethyl)thio]-4-methoxy-
• InChI=1/C11H16OS/c1-11(2,3)13-10-7-5-9(12-4)6-8-10/h5-8H,1-4H
• 1-tert-butylsulfanyl-4-methoxybenzene
• 1-(tert-butylthio)-4-methoxybenzene
• 7205-64-3
• HS-6263
• 1-[(1,1-Dimethylethyl)thio]-4-methoxybenzene
• 1-(tert-butylsulfanyl)-4-methoxybenzene
• tert-Butyl 4-Methoxyphenyl sulfide
• DTXSID401255638
• SCHEMBL13802153

• MDL： MFCD22056034
• Inchi： 1S/C11H16OS/c1-11(2,3)13-10-7-5-9(12-4)6-8-10/h5-8H,1-4H3
• InChI Key： KBJHGICMTCSJHI-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC)C(C)(C)C

Computed Properties

• Exact Mass: 196.09228
• Monoisotopic Mass: 196.09218630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 34.5Ų

Experimental Properties

• PSA: 9.23